Cas no 2172087-32-8 (5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde)
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
- 2172087-32-8
- EN300-1594834
-
- Inchi: 1S/C12H19N3O2/c1-12(2,8-17)7-15-11(9-4-3-5-9)10(6-16)13-14-15/h6,9,17H,3-5,7-8H2,1-2H3
- InChI Key: FFVPJMSTKKGDAH-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CN1C(=C(C=O)N=N1)C1CCC1
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 68Ų
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594834-0.05g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 0.05g |
$1344.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-0.1g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 0.1g |
$1408.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-0.25g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 0.25g |
$1472.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-0.5g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 0.5g |
$1536.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-1.0g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 1g |
$1599.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-2.5g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 2.5g |
$3136.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-5.0g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 5g |
$4641.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-10.0g |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 10g |
$6882.0 | 2023-06-04 | ||
| Enamine | EN300-1594834-50mg |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 50mg |
$1344.0 | 2023-09-23 | ||
| Enamine | EN300-1594834-100mg |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172087-32-8 | 100mg |
$1408.0 | 2023-09-23 |
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
Research Briefing on 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172087-32-8)
Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of triazole-based compounds in drug discovery and development. Among these, 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172087-32-8) has emerged as a promising scaffold due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
The compound, characterized by its cyclobutyl and hydroxy-dimethylpropyl substituents, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have demonstrated its utility in click chemistry reactions, enabling the rapid assembly of complex molecular architectures. The presence of the aldehyde functional group further enhances its reactivity, making it a versatile building block for the development of targeted therapeutics.
In vitro and in vivo studies have revealed that derivatives of 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde exhibit notable pharmacological properties, including anti-inflammatory and antimicrobial activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed significant inhibitory effects against a panel of Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. These findings underscore its potential as a lead compound for the development of new antibiotics.
Further research has explored the compound's mechanism of action, with molecular docking studies suggesting that it interacts with key enzymatic targets involved in bacterial cell wall synthesis. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its potential application in oncology. Preliminary data indicate that modified versions of this scaffold may exhibit selective inhibition of certain cancer-associated kinases, offering a new avenue for targeted cancer therapy.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Current efforts are focused on structural modifications to improve bioavailability and target specificity. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde represents a valuable chemical entity with diverse therapeutic potential. Ongoing research aims to fully elucidate its biological activities and harness its properties for the development of next-generation pharmaceuticals. This briefing highlights the need for continued investment in the exploration of triazole-based compounds to address unmet medical needs.
2172087-32-8 (5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)